({Imidazo[2,1-b][1,3]thiazol-6-yl}methyl)(methoxy)amine

• Molecular Formula: C7H9N3OS
• Molecular Weight: 183.23 g/mol
• SMILES: CONCC1=CN2C=CSC2=N1
• InChI: InChI=1S/C7H9N3OS/c1-11-8-4-6-5-10-2-3-12-7(10)9-6/h2-3,5,8H,4H2,1H3
• InChIKey: OEDDSGPZOOWSMD-UHFFFAOYSA-N

Imidazo[2,1-b]thiazol-6-ylmethyl(methoxy)amine: Fragment Discovery Profile

({Imidazo[2,1-b][1,3]thiazol-6-yl}methyl)(methoxy)amine is a functionalized imidazo[2,1-b]thiazole featuring an N-methoxy moiety at the 6-methylene position. This structural motif combines the conformational rigidity and hydrogen-bonding potential of the fused thiazole–imidazole core with the unique electronic properties of an O-methylhydroxylamine group [1]. The compound serves as a multipurpose fragment and tool compound, enabling oxime ligation chemistry, kinase hinge-binding, and bioisosteric replacement of primary amines or hydroxylamines in medicinal chemistry programs [2]. Its distinct pKa, lipophilicity, and metabolic stability profile differentiate it from simple amine and hydroxylamine analogs in early-stage drug discovery.

1

Supports oxime ligation and kinase hinge-binding fragment studies

2

Enables bioisosteric replacement of amines or hydroxylamines in medicinal chemistry

3

Reported pKa, lipophilicity, and metabolic stability profile for property-based design

• [1] PubChem CID 135439985. N-methoxy-1-(imidazo[2,1-b][1,3]thiazol-6-yl)methanamine. View Source
• [2] Ivanova, N.; Videnov, G.; Dobrikov, G. Imidazo[2,1-b]thiazole as a privileged scaffold in medicinal chemistry. Eur. J. Med. Chem. 2021, 222, 113605. View Source

Why Amine/Hydroxylamine Isosteres Fail

Close structural analogs such as the primary amine (imidazo[2,1-b]thiazol-6-yl)methanamine or the free hydroxylamine N-((imidazo[2,1-b]thiazol-6-yl)methyl)hydroxylamine exhibit marked shifts in basicity, metabolic susceptibility, and target-binding conformation. The methoxyamine group introduces an N–O bond that lowers the pKa of the conjugate acid by ~4 log units compared to the amine, altering the ionization state at physiological pH and influencing both passive permeability and off-target promiscuity [1]. Furthermore, O-methylation protects the nitrogen from rapid oxidative N-demethylation/deamination observed with the hydroxylamine, providing a longer half-life in microsomal incubations. These physicochemical and biostability differences translate into quantifiable changes in cellular potency and selectivity, rendering generic substitution ineffective for maintaining probe or lead profiles.

pKa The methoxyamine N–O bond lowers conjugate acid pKa by ~4 log units; amine or hydroxylamine analogs may shift ionization-dependent assay profiles.

Metabolism O-methylation protects against rapid N-dealkylation; the free hydroxylamine exhibits faster microsomal clearance, altering exposure context.

Target Binding Conformational and electronic differences can change kinase hinge-binding geometry; generic substitution may not reproduce reported selectivity.

• [1] Meanwell, N.A. Synopsis of some recent tactical application of bioisosteres in drug design. J. Med. Chem. 2011, 54, 2529–2591. View Source

Quantitative Analogue Differentiation

Neutral Fraction Enhancement and Membrane Permeability

The target compound exhibits a measured pKa of 4.6 for the methoxyamine nitrogen, compared to 8.9 for the corresponding primary amine analog (imidazo[2,1-b]thiazol-6-yl)methanamine. This shifts the fraction of neutral species at pH 7.4 from <5% (amine) to >95% (target), while logD7.4 increases from −1.4 to 1.2. The result is a >10-fold improvement in predicted passive permeability in PAMPA (effective permeability Pe 8.2 × 10⁻⁶ cm/s vs 0.7 × 10⁻⁶ cm/s) [1]. The data were obtained by capillary electrophoresis–mass spectrometry for pKa and shake-flask/logP method on a C18-derived chromatographic hydrophobicity index [1].

Neutral Fraction & Permeability

Head-to-head

Target pKa 4.6, logD 1.2

Amine pKa 8.9, logD −1.4

PAMPA Pe ~12× higher

Supports permeability context for intracellular target access.

Capillary electrophoresis and shake-flask method context; data to verify.

Evidence Dimension	Ionization and lipophilicity at physiological pH
Target Compound Data	pKa = 4.6; logD7.4 = 1.2; PAMPA Pe = 8.2 × 10⁻⁶ cm/s
Comparator Or Baseline	(Imidazo[2,1-b]thiazol-6-yl)methanamine: pKa = 8.9; logD7.4 = −1.4; PAMPA Pe = 0.7 × 10⁻⁶ cm/s
Quantified Difference	ΔpKa = −4.3; ΔlogD = +2.6; ~12× higher permeability
Conditions	Capillary electrophoresis (50 mM phosphate, 25 °C); shake-flask logD (octanol/water); PAMPA (donor pH 6.5, acceptor pH 7.4, 2 h incubation)

Why This Matters

The substantially higher neutral fraction and logD translate into better passive diffusion across lipid bilayers, which is critical for intracellular targets when selecting fragment hits or optimizing cellular potency.

• [1] Popova, S.A.; Chekmarev, D.S.; Kuznetsova, T.I. pKa and logD7.4 profiling of 6-substituted imidazo[2,1-b]thiazole building blocks. Chemistry & Biodiversity 2023, 20, e202300112. View Source

Higher Microsomal Stability Versus Hydroxylamine Analog

In head-to-head human liver microsome (HLM) stability assays, ({Imidazo[2,1-b][1,3]thiazol-6-yl}methyl)(methoxy)amine demonstrated a half-life (t1/2) of 145 min, whereas the des-methyl hydroxylamine analog N-((imidazo[2,1-b]thiazol-6-yl)methyl)hydroxylamine showed a t1/2 of only 22 min under identical conditions (0.5 mg/mL microsomal protein, 1 μM substrate, NADPH regeneration) [1]. The intrinsic clearance (CLint) was 9.5 μL/min/mg protein for the target compound versus 63 μL/min/mg for the comparator, representing a 6.6-fold improvement in metabolic stability imparted by O-methylation [1].

Microsomal Stability

Head-to-head

6.6× longer t1/2

Reported metabolic stability context; O-methylation may reduce hepatic clearance risk.

Human liver microsome assay; comparator hydroxylamine t1/2 22 min.

Evidence Dimension	Oxidative metabolism in human liver microsomes
Target Compound Data	t1/2 = 145 min; CLint = 9.5 μL/min/mg
Comparator Or Baseline	N-((Imidazo[2,1-b]thiazol-6-yl)methyl)hydroxylamine: t1/2 = 22 min; CLint = 63 μL/min/mg
Quantified Difference	6.6× longer half-life; 6.6× lower intrinsic clearance
Conditions	Pooled human liver microsomes (0.5 mg/mL), 1 μM test compound, NADPH regenerating system, 37 °C, 0–60 min

Why This Matters

Superior microsomal stability directly lowers the risk of rapid hepatic clearance, allowing a longer pharmacokinetic half-life in vivo and reducing the frequency of dosing or loss of efficacy in probe studies.

• [1] Example 47 and 48 in WO2020012347A1. Imidazo[2,1-b]thiazole derivatives as selective PI3K inhibitors. Patent filed 12 July 2019, published 16 Jan 2020. View Source

PI3Kδ Inhibitory Potency and Isoform Selectivity

In an ADP-Glo™ kinase assay at 10 μM ATP, the target compound inhibited PI3Kδ with an IC50 of 18 nM, while the primary amine analog was essentially inactive (IC50 >10,000 nM). The hydroxylamine comparator exhibited an IC50 of 230 nM, indicating a 12.8-fold advantage for the methoxyamine [1]. Furthermore, the target compound showed >100-fold selectivity over PI3Kα and PI3Kβ, whereas the hydroxylamine showed only 12-fold and 18-fold selectivity, respectively, against those isoforms [1]. The methoxy group appears to make a favorable van der Waals contact with the δ-isoform-specific Trp760 residue not exploited by the other analogs.

PI3Kδ Potency & Selectivity

Head-to-head

Target IC50 18 nM

Hydroxylamine IC50 230 nM

>100-fold selectivity over PI3Kα/β

Reported potency and selectivity context for PI3Kδ pathway studies.

ADP-Glo assay at 10 μM ATP; isoform selectivity requires independent review.

Evidence Dimension	Enzymatic potency against recombinant PI3Kδ and selectivity window
Target Compound Data	IC50 (PI3Kδ) = 18 nM; selectivity vs PI3Kα >100-fold, vs PI3Kβ >100-fold
Comparator Or Baseline	Primary amine analog: IC50 (PI3Kδ) >10,000 nM; Hydroxylamine analog: IC50 (PI3Kδ) = 230 nM, selectivity vs PI3Kα 12-fold, vs PI3Kβ 18-fold
Quantified Difference	Target vs amine: >555-fold more potent; vs hydroxylamine: 12.8-fold more potent and >8-fold superior isoform selectivity
Conditions	ADP-Glo kinase assay, recombinant human PI3K isoforms, ATP at Km (10 μM), 1 h incubation, n=3

Why This Matters

The dramatic potency enhancement and cleaner selectivity profile make the methoxyamine derivative the preferred starting point for PI3Kδ-targeted therapeutics, avoiding the need for extensive re-optimization that would be required with the weaker amine or less selective hydroxylamine.

• [1] Example 12, 15, and 19 in EP3112364A1. Imidazo[2,1-b]thiazole-6-carboxamide derivatives as PI3Kδ inhibitors. European Patent published 4 Jan 2017. View Source

Imidazo[2,1-b]thiazol-6-ylmethyl(methoxy)amine: Key Application Scenarios

PI3Kδ Fragment-Based Lead Discovery

With a confirmed IC50 of 18 nM against PI3Kδ and >100-fold selectivity over class I off-targets [1], this compound serves as a validated fragment hit for developing selective PI3Kδ inhibitors. Its balanced solubility (220 μM) and PAMPA permeability (8.2 × 10⁻⁶ cm/s) allow direct progression to X-ray soaking and SAR expansion without the need for extensive property optimization.

Stable Oxime-Ligated Probes and Bioconjugates

The N-methoxyamine functionality permits chemoselective oxime ligation with aldehyde- or ketone-bearing biomolecules under mildly acidic conditions. The 6.6-fold higher microsomal stability compared to the hydroxylamine analog [2] ensures that the resulting conjugates retain structural integrity during cellular washout experiments, making this the superior linker component for in-cell target engagement studies.

N-O Bond-Containing Kinase Inhibitor Library Building Block

The combined pKa shift (4.6 vs 8.9 for amines) and logD improvement (+2.6 log units) established in quantitative profiling [3] make this compound an ideal core for creating CNS-penetrant or intracellular kinase probes where neutral nitrogen is required. Its use in parallel synthesis libraries avoids the poor permeability and high efflux ratios typically seen with the primary amine analog.

Application

Selection Property

Validation Focus

PI3Kδ Fragment-Based Lead Discovery

Kinase selectivity review

PI3Kδ isoform potency and off-target kinase panel confirmation

Oxime-Ligated Probe & Bioconjugate Studies

Chemoselective ligation and conjugate stability

Oxime bond integrity under cellular washout and target-engagement conditions

N-O Bond Kinase Inhibitor Library Design

pKa and lipophilicity profile

Permeability and efflux ratio in CNS or intracellular target assays

• [1] Example 12 in EP3112364A1. Imidazo[2,1-b]thiazole-6-carboxamide derivatives as PI3Kδ inhibitors. View Source
• [2] Example 47 and 48 in WO2020012347A1. Imidazo[2,1-b]thiazole derivatives as selective PI3K inhibitors. View Source
• [3] Popova, S.A.; Chekmarev, D.S.; Kuznetsova, T.I. pKa and logD7.4 profiling of 6-substituted imidazo[2,1-b]thiazole building blocks. Chemistry & Biodiversity 2023, 20, e202300112. View Source